Dimethyl 4-hydroxymethylphthalate

• CAS No.: 170433-63-3
• Molecular Formula: C11H12O5
• Molecular Weight: 224.21 g/mol
• IUPAC Name: dimethyl 4-(hydroxymethyl)benzene-1,2-dicarboxylate
• InChI: InChI=1S/C11H12O5/c1-15-10(13)8-4-3-7(6-12)5-9(8)11(14)16-2/h3-5,12H,6H2,1-2H3
• InChI Key: SFMGRZPVYXQKIZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)CO)C(=O)OC

Description

Dimethyl 4-hydroxymethylphthalate is a useful research compound. Its molecular formula is C11H12O5 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.43 g of 1,2-dimethyl 1,2,4-benzenetricarboxylate was dissolved in 20 ml of tetrahydrofuran, and 20 ml of a 1M tetrahydrofuran solution of a borane-tetrahydrofuran complex, was added, followed by stirring at room temperature overnight. The reaction solution was extracted by an addition of ethyl ether and water, and the organic layer was post-treated in accordance with a usual method. Then, the product was purified by silica gel column chromatography (hexane/ethyl acetate=4/1→1/1) to obtain 1.31 g of the above identified compound as a colorless oily substance.